Cas no 2248374-96-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate
• CAS No: 2248374-96-9
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 5943719
• PubChem ID: 165718658
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate
• EN300-6513286
• 2248374-96-9

• Inchi： 1S/C14H11NO4/c1-8-6-7-9(8)14(18)19-15-12(16)10-4-2-3-5-11(10)13(15)17/h2-5,9H,1,6-7H2
• InChI Key： ADXDNKKETBPIEY-UHFFFAOYSA-N
• SMILES： O(C(C1C(=C)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate (CAS No. 2248374-96-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate (CAS No. 2248374-96-9) is a specialized organic molecule with a unique structural framework. Its isoindole and cyclobutane moieties make it a subject of interest in pharmaceutical and materials science research. The presence of both ester and olefinic functional groups further enhances its reactivity, enabling diverse applications in synthetic chemistry.

Recent trends in drug discovery and bioconjugation have spurred interest in this compound. Researchers are exploring its potential as a building block for small-molecule therapeutics, particularly in targeting protein-protein interactions (PPIs). Its rigid cyclobutane core may contribute to improved binding affinity and metabolic stability, addressing common challenges in medicinal chemistry.

In the context of green chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate has garnered attention. Scientists are investigating catalyst-free and solvent-minimized routes to improve sustainability. This aligns with the growing demand for eco-friendly synthetic protocols in the chemical industry.

The compound's photophysical properties have also been studied for potential applications in organic electronics. Its conjugated system shows promise for light-emitting materials and photocatalysts, coinciding with the surge in research on energy-efficient technologies. These characteristics make it relevant to current discussions about renewable energy solutions.

Analytical characterization of CAS No. 2248374-96-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's crystalline structure provides valuable insights into its molecular packing and intermolecular interactions, which are crucial for understanding its solid-state properties.

From a patent landscape perspective, derivatives of this compound have appeared in applications related to polymer additives and specialty coatings. Its potential as a cross-linking agent is being evaluated for high-performance materials, reflecting industry needs for advanced functional materials with enhanced durability.

In computational chemistry, molecular modeling studies of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylidenecyclobutane-1-carboxylate have provided insights into its electronic structure and conformational preferences. Such investigations are valuable for rational drug design and material property prediction, areas experiencing rapid growth due to advances in artificial intelligence applications in chemistry.

The stability profile of this compound under various pH conditions and thermal stress has practical implications for its handling and storage. These studies contribute to the broader discussion about chemical stability in process chemistry, particularly for compounds intended for scale-up production.

As research continues, the potential applications of CAS No. 2248374-96-9 may expand into emerging fields such as bioorthogonal chemistry and click chemistry. Its unique combination of structural features positions it as a versatile intermediate for developing next-generation chemical tools in life sciences and materials engineering.